Cas no 2228772-19-6 (1-2-(3-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol
• CAS No: 2228772-19-6
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5963675
• PubChem ID: 165619899
• Update Time: 2025-05-24

1-2-(3-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol
• EN300-1863042
• 2228772-19-6
• 1-[2-(3-phenyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C14H16N2O/c17-14(8-9-14)7-6-12-10-15-16-13(12)11-4-2-1-3-5-11/h1-5,10,17H,6-9H2,(H,15,16)
• InChI Key： JQLJBPJTJRQSLZ-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=NNC=2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-2-(3-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol

1-2-(3-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol

1-2-(3-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol is a versatile organic compound with the CAS registry number 2228772-19-6. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural features and potential applications. The molecule consists of a cyclopropane ring, a pyrazole moiety, and a phenyl group, making it a valuable building block for constructing complex architectures in drug discovery and advanced materials.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained ring system of cyclopropane imparts unique electronic and steric properties, which can enhance the bioactivity of molecules. In the case of 1-2-(3-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol, the cyclopropane ring serves as a rigid scaffold, enabling precise control over molecular geometry. This feature is particularly advantageous in designing small-molecule inhibitors for protein targets, where conformational rigidity is often critical for binding affinity.

The pyrazole moiety in this compound is another key functional group that contributes to its versatility. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance solubility and bioavailability in pharmaceutical applications. Furthermore, the phenyl group attached to the pyrazole ring introduces aromaticity and planarity, which can facilitate π–π interactions with biological targets. These properties make 1-(3-(3H-pyrazol)-phenyl)ethylcyclopropanol a promising candidate for drug development.

Recent advancements in synthetic methodology have also expanded the scope of this compound's applications. For instance, researchers have employed transition metal-catalyzed cross-coupling reactions to modify the phenyl group, enabling the creation of diverse derivatives with tailored physicochemical properties. These derivatives have been tested in various biological assays, including kinase inhibition and anti-inflammatory activity, demonstrating the compound's potential as a lead structure in drug discovery.

In addition to its role in medicinal chemistry, 1-(3-(3H-pyrazol)-phenyl)ethylcyclopropanol has found applications in materials science. The compound's ability to form supramolecular assemblies through non-covalent interactions has been exploited in the design of self-healing polymers and stimuli-responsive materials. Its unique combination of rigidity and flexibility makes it an ideal component for constructing adaptive materials that can respond to environmental changes.

The synthesis of this compound typically involves a multi-step process that combines traditional organic reactions with modern catalytic techniques. Key steps include the formation of the cyclopropane ring via Simmons-Smith reaction or other cycloaddition methods, followed by functionalization of the pyrazole ring through nucleophilic substitution or coupling reactions. The optimization of these steps has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

From an environmental perspective, researchers have also investigated the biodegradation pathways of 1-(3-(3H-pyrazol)-phenyl)ethylcyclopropanol to assess its eco-friendliness. Studies suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This attribute is particularly important for industries seeking sustainable alternatives in chemical synthesis.

In conclusion, 1-(3-(3H-pyrazol)-phenyl)ethylcyclopropanol (CAS No: 2228772-19) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, combined with recent advances in synthetic and analytical techniques, continue to unlock new opportunities for innovation in drug discovery, materials science, and sustainable chemistry.